2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid

• IUPAC Name: 2-[[1-(dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C14H25N3O4/c1-10(2)17(9-12(18)19)13(20)11-5-7-16(8-6-11)14(21)15(3)4/h10-11H,5-9H2,1-4H3,(H,18,19)
• InChI Key: BHNSMAHNWKQEJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C(=O)C1CCN(CC1)C(=O)N(C)C
• Molecular Formula: C14H25N3O4
• Molecular Weight: 299.37 g/mol

Description

2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid, also known as DPCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid exerts its effects through the activation of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. Activation of mGluR5 leads to the activation of various signaling pathways, including the phospholipase C (PLC) pathway, the extracellular signal-regulated kinase (ERK) pathway, and the protein kinase B (AKT) pathway. These pathways are involved in various physiological and pathological processes, including synaptic plasticity, learning and memory, anxiety and depression, and neurodegenerative diseases.
Biochemical and Physiological Effects:
2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been shown to have various biochemical and physiological effects, depending on the research field and the experimental conditions. In neuroscience, 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been shown to enhance synaptic plasticity, improve cognitive function, and reduce anxiety and depression-like behaviors. In cancer research, 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In drug development, 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been shown to have potential therapeutic effects in various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.

Advantages and Limitations for Lab Experiments

2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has several advantages for lab experiments, including its high selectivity and potency for mGluR5, its well-established synthesis method, and its potential applications in various research fields. However, 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid also has several limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid, including the development of new analogs with improved pharmacological properties, the investigation of its potential therapeutic effects in various neurological and psychiatric disorders, and the elucidation of its molecular mechanisms of action. Additionally, the use of 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid as a tool compound for the study of mGluR5 signaling and its downstream pathways may provide new insights into the pathophysiology of various neurological and psychiatric disorders.

Synthesis Methods

2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid can be synthesized through a multistep process that involves the reaction of piperidine-4-carboxylic acid with dimethylcarbamoyl chloride followed by the reaction with isopropylamine and chloroacetic anhydride. The final product is obtained through the reaction with sodium hydroxide.

Scientific Research Applications

2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been shown to have potential applications in various research fields, including neuroscience, cancer research, and drug development. In neuroscience, 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been used as a selective agonist for the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological and pathological processes in the central nervous system. In cancer research, 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. In drug development, 2-[[1-(Dimethylcarbamoyl)piperidine-4-carbonyl]-propan-2-ylamino]acetic acid has been used as a lead compound for the development of new drugs targeting mGluR5.